Cas no 1071496-88-2 (1-(1-methylethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

1-(1-Methylethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole is a boronic ester derivative of pyrazole, commonly utilized as an intermediate in Suzuki-Miyaura cross-coupling reactions. The presence of the 4,4,5,5-tetramethyl-1,3,2-dioxaborolane (pinacol boronate) group enhances stability and handling under ambient conditions while maintaining reactivity in palladium-catalyzed transformations. The isopropyl substitution on the pyrazole nitrogen improves steric and electronic properties, facilitating selective functionalization. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, where precise C-C bond formation is required. Its crystalline nature and moderate solubility in organic solvents further contribute to its utility in controlled reaction conditions.
1-(1-methylethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole structure
1071496-88-2 structure
Product Name:1-(1-methylethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
CAS No:1071496-88-2
MF:C12H21BN2O2
MW:236.118343114853
MDL:MFCD11867881
CID:840786
PubChem ID:66509405
Update Time:2025-06-07

1-(1-methylethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-Isopropyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
    • 1-propan2-yl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
    • 1-(1-methylethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-Pyrazole
    • 1H-Pyrazole, 1-(1-methylethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • 1-propan-2-yl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
    • 1-isopropyl-3-(4,4,5,5-tetramethyl[1,3,2]dioxaborolan-2-yl)-1H-pyrazole
    • QC-4821
    • 1-(1-methylethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
    • MDL： MFCD11867881
    • Inchi： 1S/C12H21BN2O2/c1-9(2)15-8-7-10(14-15)13-16-11(3,4)12(5,6)17-13/h7-9H,1-6H3
    • InChI Key： LWGNAJWTBRYFJZ-UHFFFAOYSA-N
    • SMILES： O1B(C2C=CN(C(C)C)N=2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 236.17000
  • Monoisotopic Mass: 236.1696081 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 236.12
  • Topological Polar Surface Area: 36.3Ų

Experimental Properties

  • PSA: 36.28000
  • LogP: 1.76320

1-(1-methylethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(1-methylethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM136206-1g
1-Isopropyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
 1071496-88-2 95+%
1g
 $1008 2021-08-05
abcr
AB502584-100 mg
1-Isopropyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
 1071496-88-2
100MG
 €309.00 2022-03-23
abcr
AB502584-250 mg
1-Isopropyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
 1071496-88-2
250MG
 €409.30 2022-03-23
abcr
AB502584-500 mg
1-Isopropyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
 1071496-88-2
500MG
 €530.80 2022-03-23
abcr
AB502584-1 g
1-Isopropyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole; .
 1071496-88-2
1g
 €758.70 2023-04-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
P18350-1g
1-Isopropyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole...
 1071496-88-2
1g
 ¥680.0 2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
P18350-10g
1-Isopropyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole...
 1071496-88-2
10g
 ¥3610.0 2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
P18350-5g
1-Isopropyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole...
 1071496-88-2
5g
 ¥2260.0 2021-09-08
TRC
B529965-100mg
1-Isopropyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1{H}-pyrazole
 1071496-88-2
100mg
 $ 81.00 2023-04-18
TRC
B529965-500mg
1-Isopropyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1{H}-pyrazole
 1071496-88-2
500mg
 $ 104.00 2023-04-18

1-(1-methylethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Production Method

1-(1-methylethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Related Literature

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